4,4-Difluoro-2-(methoxymethyl)-1-prolylpyrrolidine
Overview
Description
4,4-Difluoro-2-(methoxymethyl)-1-prolylpyrrolidine, also known as DFMP, is a synthetic organic compound. It has a molecular weight of 151.16 . This compound is used in various scientific experiments.
Molecular Structure Analysis
The molecular formula of this compound is C6H11F2NO . The InChI code for this compound is 1S/C6H11F2NO/c1-10-3-5-2-6(7,8)4-9-5/h5,9H,2-4H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid .Scientific Research Applications
Synthesis and Chemical Reactions
- Enantioselective Fluorodehydroxylation : The synthesis of homochiral aminofluorosulphuranes, closely related to pyrrolidine structures, has been demonstrated to be effective in enantioselective fluorodehydroxylation reactions, highlighting the utility of such compounds in producing enantiomerically pure products (Hann & Sampson, 1989).
Polymer and Material Science
- Ionic Liquids for Electrochemical Applications : Research on quaternary ammonium salts with methoxyethyl groups, similar in functional group arrangement to the compound of interest, has contributed to the development of novel ionic liquids for electrochemical capacitors, demonstrating the role of such chemical structures in improving ionic conductivity and electrochemical stability (Sato, Masuda, & Takagi, 2004).
Catalysis and Organic Synthesis
- Chiral Copper Complexes : The use of hydroxyproline derivatives, which share a similar pyrrolidine backbone, as ligands in chiral copper complexes has been shown to enhance enantioselectivity in organic reactions, indicating the potential of pyrrolidine derivatives in asymmetric synthesis (Leyendecker & Laucher, 1983).
Pharmacology and Bioactive Molecules
- Fluorescence Probes for Bioimaging : The structural modification of fluorophores, such as BODIPY derivatives that are structurally related to the target compound, has been explored for developing highly sensitive and selective fluorescence probes. This research underscores the importance of structural adjustments in enhancing solubility, and electrochemical properties for bioimaging applications (Gabe et al., 2006).
properties
IUPAC Name |
[4,4-difluoro-2-(methoxymethyl)pyrrolidin-1-yl]-pyrrolidin-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18F2N2O2/c1-17-6-8-5-11(12,13)7-15(8)10(16)9-3-2-4-14-9/h8-9,14H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGYDQMLKWOTWQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CC(CN1C(=O)C2CCCN2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18F2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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